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Compound of Interest

Compound Name:
1-(Methylsulfonyl)-1H-

benzotriazole

Cat. No.: B104111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-(Methylsulfonyl)-1H-benzotriazole, a

versatile reagent in organic synthesis with significant potential in various scientific and industrial

applications, including drug development.

Chemical and Physical Properties
1-(Methylsulfonyl)-1H-benzotriazole is a crystalline solid at room temperature.[1] Its core

structure consists of a benzotriazole ring substituted with a methylsulfonyl group.
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Property Value Reference

Molecular Formula C₇H₇N₃O₂S [1][2][3]

Molecular Weight 197.21 g/mol [1][2][3]

CAS Number 37073-15-7 [1][2]

Appearance
White to beige crystalline

powder
[1][3]

Melting Point
108-112 °C[2][3] or 120-122

°C[1]

Solubility

Moderately soluble in

methanol and

dimethylformamide; poorly

soluble in water.[1]

SMILES CS(=O)(=O)n1nnc2ccccc12 [2]

InChI

1S/C7H7N3O2S/c1-

13(11,12)10-7-5-3-2-4-6(7)8-9-

10/h2-5H,1H3

[2]

Synthesis and Reactivity
2.1. General Synthesis Protocol

1-(Methylsulfonyl)-1H-benzotriazole can be synthesized from 1H-1,2,3-benzotriazole and

methanesulfonyl chloride.[4]

Experimental Protocol: Synthesis of 1-(Methylsulfonyl)-1H-benzotriazole

Materials: 1H-1,2,3-benzotriazole, methanesulfonyl chloride, suitable base (e.g.,

triethylamine), and an appropriate solvent (e.g., tetrahydrofuran).

Procedure:

Dissolve 1H-1,2,3-benzotriazole and the base in the solvent in a reaction vessel under an

inert atmosphere.
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Cool the mixture in an ice bath.

Add methanesulfonyl chloride dropwise to the stirred solution.

Allow the reaction to proceed at room temperature until completion, which can be

monitored by thin-layer chromatography.

Upon completion, the reaction mixture is typically worked up by adding water and

extracting the product with an organic solvent.

The organic layer is then dried and the solvent is removed under reduced pressure to yield

the crude product.

Purification can be achieved by recrystallization from a suitable solvent.

2.2. Reactivity and Applications in Organic Synthesis

1-(Methylsulfonyl)-1H-benzotriazole serves as a valuable intermediate in organic synthesis.

[1] The methylsulfonyl group can participate in various reactions, including hydrolysis and

alkylation.[1] It is particularly useful as a source of the benzotriazolyl anion.[4] For instance, it

reacts with carboxylic acids in the presence of a base to form 1-acyl-1H-1,2,3-benzotriazoles,

which are effective acylating agents for the synthesis of amides.[4]

Below is a diagram illustrating the general synthetic utility of 1-(Methylsulfonyl)-1H-
benzotriazole in the acylation of amines.
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Caption: Synthetic pathway for amide formation using 1-(Methylsulfonyl)-1H-benzotriazole.

Applications in Research and Industry
The unique chemical properties of 1-(Methylsulfonyl)-1H-benzotriazole and its derivatives

have led to their application in several fields:

Drug Development: Derivatives of this compound are being explored as potential drug

candidates.[1] For example, modifications to its structure are being investigated to enhance

the targeting of cancer cells and improve the therapeutic index of anticancer drugs.[1]

Benzotriazole derivatives, in general, have shown a wide range of pharmacological activities,

including antibacterial, anti-inflammatory, and anticancer properties.

Corrosion Inhibition: It is effective in preventing rust and corrosion on metals, making it

valuable in the automotive and construction industries.[3]

Photostabilization: It acts as a photostabilizer in plastics and coatings, enhancing their

durability against UV light exposure.[3]
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Analytical Chemistry: It is used as a reagent for the detection and quantification of various

substances.[3]

Agrochemicals: This compound is utilized as an additive in the formulation of pesticides and

herbicides to improve their performance.[3]

Safety and Handling
1-(Methylsulfonyl)-1H-benzotriazole is classified as harmful if swallowed and causes serious

eye damage.[2]

Hazard Statement Code

Harmful if swallowed H302

Causes serious eye damage H318

Handling Precautions:

Wear protective gloves, clothing, and eye/face protection.[1][2]

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and immediately call a poison center or

doctor.[2][5]

If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[2][5]

Store in a sealed container at room temperature, away from heat and direct sunlight.[1]

Below is a workflow for the safe handling of 1-(Methylsulfonyl)-1H-benzotriazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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